Cas no 55697-88-6 (Thiophene, 2-[(2-bromoethyl)thio]-)

Thiophene, 2-[(2-bromoethyl)thio]- structure
55697-88-6 structure
Product Name:Thiophene, 2-[(2-bromoethyl)thio]-
CAS No:55697-88-6
MF:C6H7BrS2
MW:223.15377831459
MDL:MFCD11156121
CID:351141
PubChem ID:12201119
Update Time:2025-04-19

Thiophene, 2-[(2-bromoethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-[(2-bromoethyl)thio]-
    • 2-(2-bromoethylsulfanyl)thiophene
    • 2-(2-bromoethylthio)-thiophene
    • AKOS000261766
    • 2-(2-bromo-ethylsulfanyl)-thiophene
    • 2-(2-bromoethylthio)thiophene
    • DTXSID60480208
    • ODLUBLURAWVYJD-UHFFFAOYSA-N
    • 2-[(2-bromoethyl)sulfanyl]thiophene
    • 2-((2-bromoethyl)thio)thiophene
    • SCHEMBL621756
    • 2-(2-Bromoethylsulfanyl)-thiophene
    • A1-11173
    • 55697-88-6
    • MDL: MFCD11156121
    • Inchi: 1S/C6H7BrS2/c7-3-5-9-6-2-1-4-8-6/h1-2,4H,3,5H2
    • InChI Key: ODLUBLURAWVYJD-UHFFFAOYSA-N
    • SMILES: BrCCSC1=CC=CS1

Computed Properties

  • Exact Mass: 221.91731
  • Monoisotopic Mass: 221.91726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • PSA: 0

Thiophene, 2-[(2-bromoethyl)thio]- Pricemore >>

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